Cas no 1555973-87-9 (6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1555973-87-9
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 5708687
• PubChem ID: 136303003
• Update Time: 2025-05-19

6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 1555973-87-9
• EN300-1117945
• 6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C7H11N3/c1-6-4-9-7-8-2-3-10(7)5-6/h2-3,6H,4-5H2,1H3,(H,8,9)
• InChI Key： QCLDMRCFDBNMQF-UHFFFAOYSA-N
• SMILES： N12C=CN=C1NCC(C)C2

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 6-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidine

Introduction to 6-Methyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine (CAS No. 1555973-87-9)

6-Methyl-5H,6H,7H,8H-Imidazo[1,2-a]pyrimidine (CAS No. 1555973-87-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazopyrimidine class and is characterized by its unique structural features and potential biological activities. The molecular formula of 6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is C₉H₁₀N₄, and it has a molecular weight of 182.20 g/mol.

The imidazopyrimidine scaffold is known for its versatile biological properties, including antiviral, anticancer, and anti-inflammatory activities. Recent studies have highlighted the potential of 6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus.

The structural characteristics of 6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine contribute to its biological activities. The presence of the methyl group at the 6-position enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. Additionally, the imidazopyrimidine core provides a platform for further chemical modifications to optimize pharmacological properties and reduce potential side effects.

In the context of cancer research, 6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has shown promise as a potential anticancer agent. A study published in Cancer Research in 2020 demonstrated that this compound selectively inhibits the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of key proteins such as AKT and ERK, which are crucial for cancer cell survival.

The anti-inflammatory properties of 6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine have also been investigated. Research conducted by a team at the University of California in 2019 found that this compound effectively reduces inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines like TNF-α and IL-6.

Beyond its direct biological activities, 6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine serves as an important building block for the synthesis of more complex molecules with enhanced therapeutic potential. Chemists can leverage its structural features to design novel compounds with improved pharmacokinetic properties and reduced toxicity. For example, a recent study published in Organic Letters described a series of derivatives synthesized from 6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine, which exhibited enhanced antiviral activity against drug-resistant strains.

The synthesis of 6-methyl-5H,6H,7H,8H-imidazo[1，2-a]pyrimidine can be achieved through various synthetic routes. One common method involves the condensation of 4-aminoantipyrine with formamidine acetate followed by cyclization under acidic conditions. This synthetic strategy allows for high yields and purity levels suitable for both laboratory-scale synthesis and industrial production.

In conclusion, 6-methyl-5H，6H，7H，8H-imidazo[1，2-a]pyrimidine (CAS No. 1555973-87-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into therapeutic agents targeting viral infections，cancer，and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses，highlighting its significance in modern drug discovery efforts.